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Compound of Interest

Compound Name:
Acetophenone 2,4-

dinitrophenylhydrazone

Cat. No.: B155831 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of Acetophenone 2,4-
dinitrophenylhydrazone, a critical derivative for the identification and characterization of

carbonyl compounds. Its IUPAC name is (E)-2,4-dinitro-N-(1-phenylethylideneamino)aniline[1].

This guide details its physicochemical properties, a robust experimental protocol for its

synthesis, and modern methods for its structural elucidation.

Physicochemical and Spectroscopic Data
The quantitative properties of this hydrazone derivative are essential for its application in

analytical and synthetic chemistry. The data compiled below provides a reference for

experimental design and data interpretation. Aromatic carbonyls like acetophenone typically

yield red or deep orange crystalline precipitates with 2,4-dinitrophenylhydrazine[2].
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Property Value Reference

IUPAC Name
(E)-2,4-dinitro-N-(1-

phenylethylideneamino)aniline
[1]

CAS Number 1677-87-8 [1]

Molecular Formula C₁₄H₁₂N₄O₄ [1]

Molecular Weight 300.27 g/mol [1][2]

Appearance
Red or deep orange crystalline

solid
[2]

Melting Point 247-250 °C

¹H NMR

Aromatic protons: δ 7.4-8.0

ppm; Methyl protons (singlet):

~δ 2.6 ppm

[2]

Infrared (IR)
N-H stretch: ~3287 cm⁻¹; C=N

stretch: ~1629 cm⁻¹
[2][3]

UV-Vis (λmax) ~350-385 nm [2][3]

Mass Spectrometry Molecular Ion (M+): 300.27 [2]

Synthesis Protocol
The synthesis of Acetophenone 2,4-dinitrophenylhydrazone is a classic condensation

reaction. The protocol outlined below is a reliable method for producing this derivative. The

reaction involves the nucleophilic addition of 2,4-dinitrophenylhydrazine to the carbonyl carbon

of acetophenone, followed by the elimination of a water molecule[2].

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Acetophenone_-_2_4-dinitrophenyl_hydrazone
https://pubchem.ncbi.nlm.nih.gov/compound/Acetophenone_-_2_4-dinitrophenyl_hydrazone
https://pubchem.ncbi.nlm.nih.gov/compound/Acetophenone_-_2_4-dinitrophenyl_hydrazone
https://pubchem.ncbi.nlm.nih.gov/compound/Acetophenone_-_2_4-dinitrophenyl_hydrazone
https://www.benchchem.com/product/b155831
https://www.benchchem.com/product/b155831
https://www.benchchem.com/product/b155831
https://www.benchchem.com/product/b155831
http://www.ajpamc.com/article/SYNTHESIS%20AND%20BIOLOGICAL%20EVALUATION%20OF%20HYDRAZONES%20DERIVED%20FROM%202,%204-DINITROPHENYLHYDRAZINE.pdf
https://www.benchchem.com/product/b155831
http://www.ajpamc.com/article/SYNTHESIS%20AND%20BIOLOGICAL%20EVALUATION%20OF%20HYDRAZONES%20DERIVED%20FROM%202,%204-DINITROPHENYLHYDRAZINE.pdf
https://www.benchchem.com/product/b155831
https://www.benchchem.com/product/b155831?utm_src=pdf-body
https://www.benchchem.com/product/b155831
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b155831?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthesis of Acetophenone 2,4-dinitrophenylhydrazone

Reactants
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H+ (Acid Catalyst)

2,4-Dinitrophenylhydrazine

(E)-2,4-dinitro-N-(1-phenylethylideneamino)aniline

 Condensation 
 Reaction 

Water (H₂O)

 Elimination 
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Caption: Acid-catalyzed condensation of acetophenone and 2,4-DNPH.

Experimental Protocol:

Reagent Preparation: In a conical flask, dissolve 1.0 g of 2,4-dinitrophenylhydrazine in 20 mL

of ethanol.

Acidification: Carefully add 2.0 mL of concentrated hydrochloric acid to the solution and

warm gently to ensure complete dissolution.

Reaction Initiation: Filter the warm reagent solution. To the filtrate, add 0.5 g of

acetophenone.
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Crystallization: Boil the resulting mixture. After boiling, allow the solution to cool slowly to

room temperature to facilitate the formation of crystals[4].

Isolation and Purification: Collect the orange crystals by filtration. Recrystallize the product

from ethanol to achieve high purity[4].

Drying and Analysis: Dry the purified crystals and determine the yield. The product's identity

and purity should be confirmed through the characterization methods detailed below.

Structural Elucidation and Characterization
A multi-technique approach is required for the unambiguous structural confirmation and purity

assessment of the synthesized product. The logical workflow for this process is illustrated

below.

Analytical Techniques

Synthesized Crystalline Product

Melting Point Determination FTIR Spectroscopy ¹H NMR Spectroscopy Mass Spectrometry UV-Vis Spectroscopy

Structure Elucidation & Purity Confirmation

Click to download full resolution via product page

Caption: Workflow for the characterization of the synthesized product.

Methodologies:

Melting Point Determination: A sharp melting point, consistent with the literature value, is a

primary indicator of purity. The use of a calibrated melting point apparatus is crucial for

accurate measurements[5].
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Infrared (IR) Spectroscopy: This technique is used to identify key functional groups. The IR

spectrum of the product will display characteristic absorption bands, confirming the formation

of the hydrazone[2]. Expected peaks include the N-H stretch and the C=N imine stretch.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR spectroscopy provides detailed

information about the proton environment in the molecule[2]. The spectrum will confirm the

presence of both the acetophenone and dinitrophenyl moieties through characteristic signals

in the aromatic and aliphatic regions.

Mass Spectrometry (MS): MS is employed to determine the molecular weight and study

fragmentation patterns[2]. The mass spectrum should show a molecular ion peak

corresponding to the molecular weight of the product, confirming its elemental composition.

Ultraviolet-Visible (UV-Vis) Spectroscopy: The extended conjugation in the hydrazone

derivative gives rise to characteristic absorption bands in the UV-Vis spectrum, typically

corresponding to π-π* transitions[2]. This analysis helps confirm the electronic structure of

the molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b155831#iupac-name-for-acetophenone-2-4-
dinitrophenylhydrazone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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